Cas no 1240257-15-1 (2-Fluoro-5-(pentafluorosulfur)benzoic acid)

2-Fluoro-5-(pentafluorosulfur)benzoic acid is a fluorinated aromatic carboxylic acid characterized by the presence of both a fluorine substituent and a pentafluorosulfur (–SF₅) group on the benzene ring. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a building block for bioactive molecules. The strong electron-withdrawing effects of the –SF₅ group enhance acidity and reactivity, facilitating selective derivatization. Its high stability under harsh conditions further supports its utility in synthetic applications. The compound is particularly useful in designing advanced materials and ligands for catalysis, where precise control over molecular interactions is critical.
2-Fluoro-5-(pentafluorosulfur)benzoic acid structure
1240257-15-1 structure
Product Name:2-Fluoro-5-(pentafluorosulfur)benzoic acid
CAS No:1240257-15-1
MF:C7H4F6O2S
MW:266.160881996155
MDL:MFCD16652494
CID:4457277
PubChem ID:66523626
Update Time:2025-05-22

2-Fluoro-5-(pentafluorosulfur)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic acid
    • 2-Fluoro-5-(pentafluorothio)benzoic acid
    • 2-Fluoro-5-(pentafluorosulfur)benzoic acid
    • 2-fluoro-5-(pentafluoro-
    • AKOS015957251
    • MFCD16652494
    • E?-sulfanyl)benzoic acid
    • 1240257-15-1
    • JS-4064
    • 2-fluoro-5-(pentafluoro-lambda6-sulfanyl)benzoic acid
    • 2-FLUORO-5-(PENTAFLUORO-??-SULFANYL)BENZOIC ACID
    • 2-Fluoro-5-(pentafluorosulfur)benzoicacid
    • MDL: MFCD16652494
    • Inchi: 1S/C7H4F6O2S/c8-6-2-1-4(3-5(6)7(14)15)16(9,10,11,12)13/h1-3H,(H,14,15)
    • InChI Key: HQONRARZDMQSRY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)O)C=1)F)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 265.98361951g/mol
  • Monoisotopic Mass: 265.98361951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 38.3Ų

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Additional information on 2-Fluoro-5-(pentafluorosulfur)benzoic acid

2-Fluoro-5-(pentafluorosulfur)benzoic acid (CAS No. 1240257-15-1): A Comprehensive Overview

The compound 2-Fluoro-5-(pentafluorosulfur)benzoic acid (CAS No. 1240257-15-1) is a highly fluorinated aromatic compound with significant potential in various scientific and industrial applications. This benzoic acid derivative incorporates a pentafluorosulfur group at the 5-position and a fluoro substituent at the 2-position, making it a unique structure with distinct chemical properties. Recent advancements in fluorinated aromatic compounds have highlighted their importance in fields such as pharmaceuticals, agrochemicals, and materials science. This article delves into the synthesis, properties, applications, and latest research findings related to 2-Fluoro-5-(pentafluorosulfur)benzoic acid.

The synthesis of 2-Fluoro-5-(pentafluorosulfur)benzoic acid involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Researchers have explored various methodologies to introduce the pentafluorosulfur group, including nucleophilic substitution and coupling reactions. Recent studies have focused on optimizing reaction conditions to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. The incorporation of fluorine atoms in the molecule significantly enhances its electronic properties, making it a valuable building block for further functionalization.

One of the most intriguing aspects of 2-Fluoro-5-(pentafluorosulfur)benzoic acid is its electronic structure. The presence of multiple fluorine atoms imparts strong electron-withdrawing effects, which influence the molecule's reactivity and stability. Computational studies have revealed that the pentafluorosulfur group contributes significantly to the overall polarity and conjugation of the molecule. These properties make it an attractive candidate for use in organic electronics, where electron-deficient aromatic systems are highly sought after.

In terms of applications, 2-Fluoro-5-(pentafluorosulfur)benzoic acid has shown promise in the development of advanced materials. For instance, researchers have investigated its use as a precursor for synthesizing fluorinated polymers with enhanced thermal stability and dielectric properties. Additionally, its ability to act as a versatile building block in medicinal chemistry has led to its exploration in drug discovery programs targeting various therapeutic areas.

Recent research has also focused on the biological activity of 2-Fluoro-5-(pentafluorosulfur)benzoic acid. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. This finding has sparked interest in further exploring its potential as a lead compound for developing novel therapeutic agents.

From an environmental standpoint, understanding the fate and behavior of 2-Fluoro-5-(pentafluorosulfur)benzoic acid in different ecosystems is crucial for assessing its potential impact on human health and the environment. Preliminary studies suggest that this compound undergoes limited biodegradation under aerobic conditions, highlighting the need for further research into its environmental persistence and toxicity.

In conclusion, 2-Fluoro-5-(pentafluorosulfur)benzoic acid (CAS No. 1240257-15-1) represents a fascinating example of how fluorinated aromatic compounds can be harnessed for diverse applications across multiple disciplines. With ongoing advancements in synthetic methodologies and an increasing understanding of its properties, this compound is poised to play a significant role in shaping future innovations in chemistry and materials science.

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